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Compound of Interest

Compound Name: Triisooctylamine

Cat. No.: B3422417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of Alamine 336 and Triisooctylamine, two

prominent tertiary amine extractants utilized in solvent extraction processes across various

industries, including hydrometallurgy and pharmaceutical development. This document outlines

their chemical and physical properties, compares their performance in metal extraction based

on available experimental data, details experimental protocols, and illustrates the underlying

extraction mechanisms.

Chemical and Physical Properties
Alamine 336 and Triisooctylamine are both tertiary amines with long alkyl chains, which

impart high solubility in organic solvents and insolubility in water. While they share a similar

core functional group, their isomeric structures lead to differences in their physical and

potentially their chemical properties. Alamine 336 is a mixture of tri-octyl/decyl amines, whereas

Triisooctylamine consists of branched iso-octyl chains.
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Property Alamine 336 Triisooctylamine

Chemical Formula C₂₄H₅₁N to C₃₀H₆₃N (mixture) C₂₄H₅₁N

Molecular Weight Mixture of C8-C10 chains ~353.67 g/mol

Appearance Colorless to pale yellow liquid Colorless to pale yellow liquid

CAS Number 1116-76-3 (Trioctylamine) 25549-16-0

Density ~0.82 g/cm³ ~0.816 g/mL at 25 °C

Boiling Point High High

Solubility in Water Insoluble Insoluble

Common Synonyms Trioctyl/decylamine, TOA
N,N-Diisooctylisooctanamine,

Adogen 381

Performance in Solvent Extraction: A Comparative
Overview
Both Alamine 336 and Triisooctylamine are effective extractants for a variety of metals from

acidic aqueous solutions. Their primary mechanism of extraction involves the formation of an

amine salt in the organic phase, which then participates in an anion exchange reaction with the

metal complex in the aqueous phase.

Due to the lack of direct comparative studies under identical conditions, this guide presents

data from separate experiments to illustrate the performance of each extractant.

Table 2.1: Uranium (VI) Extraction with Alamine 336
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Parameter Condition
Extraction
Efficiency (%)

Reference

H₂SO₄ Concentration 0.15 mol L⁻¹ ~99.72 [1][2]

Alamine 336 Conc.
0.05 mol L⁻¹ in

kerosene
~99.72 [1][2]

Contact Time 10 minutes Equilibrium reached [2]

Temperature 25 °C ~99.72 [1][2]

O/A Phase Ratio 1:1 ~99.72 [1][2]

Stripping Agent
0.5 mol L⁻¹

(NH₄)₂CO₃
~99.87 (recovery) [1]

Table 2.2: Iron (III) Extraction with Triisooctylamine
Parameter Condition

Extraction
Efficiency (%)

Reference

Acid Medium Hydrochloric acid Quantitative [3]

TIOA Concentration
5.0 x 10⁻² M in

benzene
Quantitative in HCl [3]

Contact Time 5 minutes - [3]

Stripping Agent 1M H₂SO₄ Effective [3]

Note: Direct comparison of efficiency is challenging due to differing experimental conditions

(metal ion, acid medium, concentrations, diluents, etc.). However, both extractants demonstrate

high efficiency for their respective target metals under optimized conditions.

Experimental Protocols
General Solvent Extraction Procedure for Uranium (VI)
with Alamine 336
This protocol is based on the study of uranium extraction from acidic sulfate solutions.[1][2][4]
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Preparation of Organic Phase: Prepare a 0.05 mol L⁻¹ solution of Alamine 336 in kerosene.

Preparation of Aqueous Phase: Prepare an acidic sulfate solution containing uranium (VI)

with a sulfuric acid concentration of 0.15 mol L⁻¹.

Extraction: Mix equal volumes (e.g., 20 mL) of the organic and aqueous phases in a

separatory funnel. Shake vigorously for 10 minutes to ensure equilibrium is reached.

Phase Separation: Allow the phases to separate.

Analysis: Analyze the uranium concentration in the aqueous phase before and after

extraction using a suitable analytical method (e.g., spectrophotometry) to determine the

extraction efficiency.

Stripping: To recover the extracted uranium, mix the loaded organic phase with a 0.5 mol L⁻¹

solution of ammonium carbonate. Shake for a sufficient time, allow phases to separate, and

analyze the uranium concentration in the stripping solution.

General Solvent Extraction Procedure for Iron (III) with
Triisooctylamine
This protocol is based on the study of iron extraction from mineral acid solutions.[3]

Preparation of Organic Phase: Prepare a 5.0 x 10⁻² M solution of Triisooctylamine in

benzene.

Preparation of Aqueous Phase: Prepare a solution of Iron (III) in a mineral acid (e.g.,

hydrochloric acid).

Extraction: Take 10 mL of the aqueous solution and mix it with 10 mL of the organic phase in

a separatory funnel. Shake vigorously for 5 minutes.

Phase Separation: Allow the two phases to settle and separate.

Stripping and Analysis: Strip the iron from the organic phase using 10 mL of 1M H₂SO₄.

Determine the iron concentration in the stripping solution spectrophotometrically at 480 nm

after forming a colored complex with thiocyanate.
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Mechanism of Extraction and Experimental
Workflow
The extraction of metal anions by tertiary amines like Alamine 336 and Triisooctylamine
typically follows an anion exchange mechanism. The process can be visualized in the following

steps:

Aqueous Phase Organic Phase

Metal Anion
(e.g., [UO₂(SO₄)₂]²⁻)

Amine Salt
([R₃NH]⁺)₂SO₄²⁻H⁺

Tertiary Amine
(R₃N)

Protonation
Extracted Metal Complex
([R₃NH]⁺)₂[UO₂(SO₄)₂]²⁻

Anion Exchange

Click to download full resolution via product page

Caption: General mechanism of metal extraction by a tertiary amine.

The experimental workflow for a typical solvent extraction study involves several key stages,

from preparation to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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